Cas no 887030-23-1 (3-methyl-7-(3-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-(3-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 887030-23-1
• MF: C₂₁H₂₈N₆O₂
• MW: 396.486023902893
• CID: 5479601
• Update Time: 2025-10-21

3-methyl-7-(3-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-7-[(3-methylphenyl)methyl]-8-(4-propyl-1-piperazinyl)-
• 3-methyl-7-(3-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C21H28N6O2/c1-4-8-25-9-11-26(12-10-25)20-22-18-17(19(28)23-21(29)24(18)3)27(20)14-16-7-5-6-15(2)13-16/h5-7,13H,4,8-12,14H2,1-3H3,(H,23,28,29)
• InChI Key： KPMKMPAXNSYBIG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCC)CC1

Additional information on 3-methyl-7-(3-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

3-Methyl-7-(3-Methylphenyl)methyl-8-(4-Propylpiperazin-1-yl)-2,3,6,7-Tetrahydro-1H-Purine-2,6-dione: A Comprehensive Overview

3-Methyl-7-(3-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 887030-23-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purines and is characterized by its unique structural features, including a substituted piperazine ring and a methylated phenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The purine scaffold is a fundamental component in many biologically active molecules, including nucleic acids and various drugs. The presence of the piperazine ring in 3-methyl-7-(3-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione enhances its solubility and binding affinity to specific receptors, making it a promising candidate for drug development. The methylated phenyl group further modulates its pharmacological properties by influencing its lipophilicity and metabolic stability.

Recent studies have explored the potential of 3-methyl-7-(3-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent anticonvulsant properties, making it a potential candidate for the management of epilepsy. In preclinical studies, it has demonstrated significant efficacy in reducing seizure frequency and duration without causing severe side effects.

In addition to its anticonvulsant activity, 3-methyl-7-(3-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been investigated for its neuroprotective effects. Studies have indicated that it can protect neurons from oxidative stress and inflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This dual mechanism of action—anticonvulsant and neuroprotective—positions it as a versatile therapeutic agent with broad clinical applications.

The pharmacokinetic profile of 3-methyl-7-(3-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been extensively studied. It exhibits good oral bioavailability and a favorable distribution pattern in the body. The compound is rapidly absorbed from the gastrointestinal tract and reaches peak plasma concentrations within 1 to 2 hours. Its half-life is moderate, allowing for once or twice daily dosing regimens in clinical settings.

Molecular modeling and docking studies have provided insights into the binding interactions of 3-methyl-7-(3-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione with its target receptors. These studies have revealed that the compound forms stable complexes with GABA receptors and NMDA receptors, which are implicated in seizure activity and neuronal damage. The high affinity for these receptors contributes to its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-methyl-7-(3-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no serious adverse events reported. Phase II trials are expected to provide more detailed information on its therapeutic potential and optimal dosing regimens.

In conclusion, 3-methyl-7-(3-methylphenyl)methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 887030-23-1) represents a promising compound with significant potential in the treatment of neurological disorders. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical application. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits.